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Compound of Interest

Compound Name: Lecanoric Acid

Cat. No.: B1674687

Authored for researchers, scientists, and drug development professionals, this document
provides an in-depth overview of Lecanoric Acid, covering its chemical identity, biological
activities, and methodologies for its study.

Core Chemical Identifiers and Properties

Lecanoric acid is a naturally occurring depside, a type of polyphenolic compound,
predominantly found in various species of lichens.[1] It is formed from the esterification of two
molecules of orsellinic acid.[1] This section summarizes its key chemical identifiers and
properties.
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Identifier Type Value Source
CAS Number 480-56-8 [11[2][3][41[5]
Molecular Formula C16H1407 [21[3]1[41[5]
Molecular Weight 318.28 g/mol [2][4]

4-(2,4-dihydroxy-6-
IUPAC Name methylbenzoyl)oxy-2-hydroxy- [2][4]

6-methylbenzoic acid

INChl=1S/C16H1407/c1-7-3-
9(17)5-11(18)14(7)16(22)23-

InChl 10-4-8(2)13(15(20)21)12(19)6-  [2][4]
10/h3-6,17-19H,1-2H3,
(H,20,21)
HEMSJKZDHNSSEW-

InChliKey [2][4]

UHFFFAOYSA-N

CC1=CC(=CC(=C1C(=0)0C2

Canonical SMILES =CC(=C(C(=C2)C)C(=0)0)0) [2][4]
0)O

PubChem CID 99613 [2][5]
Orsellinate depside, Glabratic

Synonyms ” [2][5]
aci

Quantitative Data on Biological Activities

Lecanoric acid has demonstrated a range of biological activities, most notably antioxidant and
antiproliferative effects. The following tables summarize key quantitative data from various
studies.

Antioxidant Activity
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Reference
Assay ICso0 (ug/mL) )
Organism/System
DPPH Radical Scavenging 79-95 In vitro assay
Superoxide Radical _
) 82.0 £ 0.3 umol In vitro assay
Scavenging
Nitric Oxide Radical o ]
Moderate Activity In vitro assay

Scavenging

Antiproliferative and Cytotoxic Activity

Cell Line ICso0 (pg/mL) Activity
0.03 (colony formation

HCT-116 (Colon Cancer) o M phase cell cycle arrest
inhibition)

HelLa (Cervical Cancer) 123.97 Cytotoxicity

Hep G2 (Liver Cancer) 148.74 +5.95 Antiproliferative

DLA (Dalton's Lymphoma o
42+ 1.5 Inhibition of growth

Ascites)

Experimental Protocols

This section provides detailed methodologies for the extraction, purification, and biological
evaluation of Lecanoric Acid, compiled from various research sources.

Extraction and Isolation of Lecanoric Acid from Lichens

This protocol describes a general method for the extraction and purification of lecanoric acid

from lichen thalli.

Workflow for Lecanoric Acid Extraction and Purification
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Caption: Workflow for the extraction and purification of Lecanoric Acid from lichens.
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Methodology:
o Sample Preparation: Air-dry fresh lichen thalli and grind them into a fine powder.

o Defatting: Perform a preliminary extraction with n-hexane for 48 hours using a Soxhlet
apparatus to remove lipids and other nonpolar compounds.

o Extraction: Extract the defatted lichen powder with acetone or methanol for 48 hours in a
Soxhlet apparatus.

o Concentration: Filter the extract and concentrate it under reduced pressure using a rotary
evaporator.

o Column Chromatography: Subject the concentrated extract to silica gel column
chromatography.

» Elution: Elute the column with a gradient of benzene and ethyl acetate, gradually increasing
the polarity.

e Thin Layer Chromatography (TLC): Monitor the collected fractions using TLC with a
toluene:dioxane:acetic acid solvent system. Visualize the spots by spraying with 10%
aqueous sulfuric acid and heating.

e Recrystallization: Combine the fractions containing pure lecanoric acid and recrystallize
from a suitable solvent like agueous acetone to obtain pure crystals.

e Analysis: Confirm the purity and identity of the isolated lecanoric acid using High-
Performance Liquid Chromatography (HPLC) and spectroscopic methods (NMR, IR, Mass
Spectrometry).

Assessment of Antiproliferative Activity (MTT Assay)

This protocol outlines the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
assay to determine the cytotoxic effect of Lecanoric Acid on cancer cell lines.

Workflow for MTT Assay
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Caption: Workflow for assessing the antiproliferative activity of Lecanoric Acid using the MTT
assay.

Methodology:

Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 x 10* cells per well and
incubate for 24 hours.

e Treatment: Treat the cells with various concentrations of Lecanoric Acid and incubate for an
additional 48 hours.

e MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow the formation
of formazan crystals by viable cells.

e Solubilization: Add Dimethyl Sulfoxide (DMSO) to each well to dissolve the formazan
crystals.

o Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
o Data Analysis: Calculate the percentage of cell viability and determine the 1Cso value.

Signaling Pathway Analysis

Lecanoric acid has been shown to induce cell cycle arrest in the M phase of cancer cells. This
effect is mediated through the regulation of key cell cycle proteins.

Proposed Signaling Pathway for Lecanoric Acid-Induced M Phase Arrest
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Caption: Lecanoric Acid induces M phase arrest by modulating key cell cycle regulatory
proteins.

Mechanism of Action:

Lecanoric acid exerts its antiproliferative effects on cancer cells by inducing an arrest in the M
phase of the cell cycle.[6] This is achieved through the upregulation of Cyclin B1 and a
reduction in the levels of inactive Cyclin-Dependent Kinase 1 (CDK1).[6] The complex of Cyclin
B1 and active CDK1 is crucial for the G2/M transition and progression through mitosis. By
altering the levels of these key regulatory proteins, Lecanoric Acid disrupts the normal
progression of the cell cycle, leading to an accumulation of cells in the M phase and
subsequent inhibition of proliferation.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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